3-(4-methoxyphenyl)-1-methyl-N-[3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]-1H-pyrazole-5-carboxamide

• Molecular Formula: C15H13F3N6O2
• Molecular Weight: 366.30 g/mol
• IUPAC Name: 5-(4-methoxyphenyl)-2-methyl-N-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]pyrazole-3-carboxamide
• InChI: InChI=1S/C15H13F3N6O2/c1-24-11(7-10(23-24)8-3-5-9(26-2)6-4-8)12(25)19-14-20-13(21-22-14)15(16,17)18/h3-7H,1-2H3,(H2,19,20,21,22,25)
• InChI Key: LLOLMEWXZQEWFQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)OC)C(=O)NC3=NNC(=N3)C(F)(F)F

Description

3-(4-methoxyphenyl)-1-methyl-N-[3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]-1H-pyrazole-5-carboxamide is a complex organic compound that has garnered interest in various fields of scientific research This compound is characterized by its unique structure, which includes a pyrazole ring, a triazole ring, and a trifluoromethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-methoxyphenyl)-1-methyl-N-[3-(trifluoromethyl)-1H-1,2,4-triazol-5-yl]-1H-pyrazole-5-carboxamide typically involves multiple steps, starting with the preparation of the pyrazole and triazole intermediates. One common synthetic route includes the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a β-diketone under acidic conditions.

Formation of the Triazole Ring: The triazole ring is often formed by the cyclization of an appropriate hydrazide with a nitrile under basic conditions.

Coupling of Intermediates: The pyrazole and triazole intermediates are then coupled using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP).

Introduction of the Trifluoromethyl Group: The trifluoromethyl group can be introduced through a nucleophilic substitution reaction using a trifluoromethylating agent such as trifluoromethyl iodide.

Industrial Production Methods

Industrial production of this compound may involve